Cas no 192699-42-6 ([1,1'-Biphenyl]-3-carbonitrile,4'-bromo-)

[1,1'-Biphenyl]-3-carbonitrile,4'-bromo- is a brominated biphenyl derivative featuring a cyano substituent at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its biphenyl core and electron-withdrawing cyano group enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex aromatic systems. The 4'-bromo substituent further facilitates selective functionalization. With high purity and stability, this compound is suitable for demanding synthetic applications, offering precise reactivity for targeted molecular transformations. Proper handling and storage under inert conditions are recommended to maintain its integrity.

[1,1'-Biphenyl]-3-carbonitrile,4'-bromo- structure

192699-42-6 structure

Product Name:[1,1'-Biphenyl]-3-carbonitrile,4'-bromo-

CAS No:192699-42-6

MF:C₁₃H₈BrN

MW:258.113322257996

MDL:MFCD01318383

CID:116214

PubChem ID:1393851

Update Time:2025-06-07

[1,1'-Biphenyl]-3-carbonitrile,4'-bromo- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-3-carbonitrile,4'-bromo-
- 3-(4-bromophenyl)benzonitrile
- 4-BROMO-3'-CYANOBIPHENYL
- 4'-Bromo-biphenyl-3-carbonitrile
- 4'-bromo-[1,1'-biphenyl]-3-carbonitrile
- GZFFDIREDCVUAF-UHFFFAOYSA-N
- AKOS015891466
- 4'-Bromobiphenyl-3-carbonitrile
- [1,1'-Biphenyl]-3-carbonitrile, 4'-bromo-
- SCHEMBL3988152
- 4-BROMO-3-CYANOBIPHENYL
- DTXSID00362711
- MFCD01318383
- 192699-42-6
- G71747
- MDL： MFCD01318383
- Inchi： 1S/C13H8BrN/c14-13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-15/h1-8H
- InChI Key： GZFFDIREDCVUAF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 256.98400
Monoisotopic Mass: 256.984
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Density: 1.48
Boiling Point: 373.9°C at 760 mmHg
Flash Point: 179.9°C
Refractive Index: 1.657
PSA: 23.79000
LogP: 3.98778

[1,1'-Biphenyl]-3-carbonitrile,4'-bromo- Pricemore >>

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